Cas no 58177-80-3 (L-Alanine, N-glycyl-, 1,1-dimethylethyl ester)

• Product Name: L-Alanine, N-glycyl-, 1,1-dimethylethyl ester
• CAS No: 58177-80-3
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 342893
• PubChem ID: 91979511
• Update Time: 2025-04-19

L-Alanine, N-glycyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-glycyl-, 1,1-dimethylethyl ester
• BOC-Ala-gly-oh
• Tert-butyl (2S)-2-[(2-aminoacetyl)amino]propanoate
• TERT-BUTYL (2S)-2-(2-AMINOACETAMIDO)PROPANOATE
• 58177-80-3
• EN300-4989334
• SCHEMBL18913932

• Inchi： 1S/C9H18N2O3/c1-6(11-7(12)5-10)8(13)14-9(2,3)4/h6H,5,10H2,1-4H3,(H,11,12)/t6-/m0/s1
• InChI Key： BAVSPEFOLBAPHJ-LURJTMIESA-N
• SMILES： O(C([C@H](C)NC(CN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.4Ų